Cas no 6968-58-7 (7-(3-methylphenyl)benzo[a]anthracene)
6968-58-7 structure
Product Name:7-(3-methylphenyl)benzo[a]anthracene
7-(3-methylphenyl)benzo[a]anthracene Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-methylphenyl)benzo[a]anthracene
- AR-1H2714
- AC1Q1IWR
- NSC64921
- CTK5D0922
- AC1L6LXZ
- 7-M-TOLYLBENZ[A]ANTHRACENE
- 7-(3-methylphenyl)tetraphene
- 7-m-tolyl-benz[a]anthracene
- AR-1H2714; AC1Q1IWR; NSC64921; CTK5D0922; AC1L6LXZ; 7-M-TOLYLBENZ[A]ANTHRACENE; 7-(3-methylphenyl)tetraphene; 7-m-tolyl-benz[a]anthracene;
- NSC-64921
- DTXSID20289850
- 6968-58-7
-
- Inchi: 1S/C25H18/c1-17-7-6-10-20(15-17)25-22-12-5-3-9-19(22)16-24-21-11-4-2-8-18(21)13-14-23(24)25/h2-16H,1H3
- InChI Key: ICYWXVXKOPAIDA-UHFFFAOYSA-N
- SMILES: C12C=CC3C=CC=CC=3C1=CC1C=CC=CC=1C=2C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 318.14094
- Monoisotopic Mass: 318.140851
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.164
- Boiling Point: 495.7°C at 760 mmHg
- Flash Point: 249.9°C
- Refractive Index: 1.73
- PSA: 0
- LogP: 7.12160
7-(3-methylphenyl)benzo[a]anthracene Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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